Cas no 919008-39-2 (7-(4-bromophenyl)methyl-1,3,4,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 7-(4-bromophenyl)methyl-1,3,4,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919008-39-2
• MF: C₁₈H₁₉BrN₆O₂
• MW: 431.286462068558
• CID: 5363062
• Update Time: 2025-05-23

7-(4-bromophenyl)methyl-1,3,4,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-bromobenzyl)-1,3,4,9-tetramethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• 7-[(4-bromophenyl)methyl]-1,3,4,9-tetramethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 7-(4-bromophenyl)methyl-1,3,4,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C18H19BrN6O2/c1-10-11(2)25-14-15(20-17(25)23(4)21-10)22(3)18(27)24(16(14)26)9-12-5-7-13(19)8-6-12/h5-8,11H,9H2,1-4H3
• InChI Key： ZWUNJVDABVVFSO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(N(C)C2=C(C1=O)N1C(=N2)N(C)N=C(C)C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 664
• XLogP3: 2.6
• Topological Polar Surface Area: 74

Additional information on 7-(4-bromophenyl)methyl-1,3,4,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

7-(4-Bromophenyl)methyl-1,3,4,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 919008-39-2)

The compound 7-(4-bromophenyl)methyl-1,3,4,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 919008-39-2) is a highly specialized organic compound with a complex structure that combines elements of purine and triazine frameworks. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. The molecule's unique structure incorporates a bromophenyl group attached to a methyl substituent at the 7-position of the purine ring system. Additionally, the presence of multiple methyl groups and a dione functionality further enhances its chemical complexity and biological activity.

Recent studies have highlighted the importance of bromophenyl-containing compounds in modulating cellular processes and targeting specific biological pathways. The triazino[4,3-g]purine framework within this compound is particularly interesting due to its ability to interact with various enzymes and receptors. Researchers have explored its potential as an anti-cancer agent by investigating its effects on cell proliferation and apoptosis. Experimental data suggest that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells to a significant extent.

The synthesis of 7-(4-bromophenyl)methyl-1,3,4,9-tetramethyl... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the purine ring system through condensation reactions and the subsequent introduction of the bromophenyl group via Suzuki coupling or similar cross-coupling reactions. The optimization of these steps has been critical in achieving high yields and maintaining the integrity of the compound's structure.

In terms of biological activity assessment,in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on kinases associated with oncogenic signaling pathways. For instance,Src kinase inhibition has been identified as one of the key mechanisms through which this compound exerts its anti-cancer effects. Furthermore,in vivo experiments using animal models have shown promising results in tumor growth inhibition without significant toxicity to healthy tissues.

From an analytical chemistry perspective, the characterization of this compound has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity levels. Additionally,X-ray crystallography has been employed to determine its three-dimensional conformational arrangement at atomic resolution.

Looking ahead,the development of analogs based on this compound is expected to further expand its therapeutic potential. By modifying substituents at various positions on the purine and triazine rings,researchers aim to enhance bioavailability,optimize pharmacokinetics,and improve target specificity.

In conclusion,7-(4-bromophenyl)methyl... represents a cutting-edge advancement in medicinal chemistry with promising applications in disease treatment. Its unique structural features combined with potent biological activity make it a valuable tool for exploring novel therapeutic strategies.